Cas no 287916-14-7 (2(1H)-Pyrazinone,5-amino-)

• Product Name: 2(1H)-Pyrazinone,5-amino-
• CAS No: 287916-14-7
• MF: C₄H₅N₃O
• MW: 111.101999998093
• CID: 248787
• PubChem ID: 23151260
• Update Time: 2025-04-19

2(1H)-Pyrazinone,5-amino- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrazinone,5-amino-
• 5-Aminopyraz-2-one
• 5-aminopyrazin-2-ol
• MFCD18833635
• SCHEMBL22114451
• 5-Aminopyrazin-2(1H)-one
• AKOS015945410
• N13380
• CS-0336031
• 287916-14-7
• 2(1H)-Pyrazinone,5-amino-(9CI)
• SCHEMBL665833
• 5-AMINO-1H-PYRAZIN-2-ONE
• 2-amino-5-hydroxypyrazine
• 2(1H)-Pyrazinone, 5-amino-

• Inchi： 1S/C4H5N3O/c5-3-1-7-4(8)2-6-3/h1-2H,(H2,5,6)(H,7,8)
• InChI Key： BQNHZMDYLKCLOA-UHFFFAOYSA-N
• SMILES： O=C1C=NC(=CN1)N

Computed Properties

• Exact Mass: 111.04335
• Monoisotopic Mass: 111.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5A^2
• XLogP3: -1.2

Experimental Properties

• PSA: 67.48